Cas no 2092346-38-6 (2,1-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-)

• Product Name: 2,1-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-
• CAS No: 2092346-38-6
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 5254429
• Update Time: 2025-11-01

2,1-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-

• Inchi： 1S/C8H7NO4/c10-5-3-1-2-4-6(5)9-13-7(4)8(11)12/h1-3H2,(H,11,12)
• InChI Key： COBXBCZUPAFQFE-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2=O)=C(C(O)=O)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,1-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-

2,1-Benzisoxazole-3-carboxylic Acid, 4,5,6,7-Tetrahydro-7-Oxo

The compound with CAS No 2092346-38-6, commonly referred to as 2,1-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzisoxazoles, which are known for their versatile applications in drug discovery and material science. The benzisoxazole core of this molecule contributes to its stability and reactivity, making it a valuable substrate for further functionalization and exploration.

Recent studies have highlighted the potential of 2,1-Benzisoxazole-3-carboxylic acid derivatives as inhibitors of various enzymes and proteins associated with neurodegenerative diseases. For instance, researchers have demonstrated that this compound can modulate the activity of histone deacetylases (HDACs), which are implicated in Alzheimer's disease and other age-related cognitive disorders. The tetrahydro-7-oxo substituent plays a crucial role in enhancing the compound's bioavailability and selectivity for specific biological targets.

In addition to its pharmacological applications, this compound has also been explored in the context of material science. The benzisoxazole framework exhibits excellent thermal stability and fluorescence properties, making it a promising candidate for the development of advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity and consistency.

The synthesis of 2,1-Benzisoxazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the benzisoxazole core. This is followed by functionalization at the 3-position with a carboxylic acid group. The introduction of the tetrahydro-7-oxo substituent requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Researchers have recently developed more efficient routes for this synthesis, leveraging catalytic asymmetric techniques to minimize waste and improve sustainability.

From an environmental perspective, the ecological impact of 2092346-38-6 has been a topic of interest due to its potential use in agrochemicals and pharmaceuticals. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2,1-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo (CAS No 2092346-38-6) represents a versatile platform for innovation across multiple disciplines. Its unique chemical properties and promising biological activities position it as a key player in future advancements in medicine and materials science. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.